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Compound of Interest

Compound Name: Pentadecanal

Cat. No.: B032716

For Immediate Release

This technical guide offers an in-depth overview of the physicochemical properties of
pentadecanal, a long-chain fatty aldehyde with applications in the fragrance, flavor, and
pharmaceutical industries. This document is intended for researchers, scientists, and
professionals in drug development, providing a consolidated resource of quantitative data,
experimental methodologies, and analytical workflows.

Core Physicochemical Properties

Pentadecanal (C1sH300) is a saturated fatty aldehyde that exists as a white to off-white solid at
room temperature.[1][2][3] Its chemical structure consists of a fifteen-carbon chain with a
terminal aldehyde group, which dictates its reactivity and physical characteristics.[4]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of pentadecanal, compiled

from various sources.
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Property Value Units References
Molecular Formula Ci5H300 [1112]1[5]

Molecular Weight 226.40 g/mol [1][2][6]
Melting Point 24 - 26 °C [11021[7]
Boiling Point 284 - 286 °C (at 760 mmHg) [1]8]
182 - 184 °C (at 23 mmHg) [21[7]

Density 0.827 g/cm3 [9][10]
Vapor Pressure 0.003 mmHg (at 25 °C, est.) [8]
Flash Point 130 °C (TCQ) [8]
Water Solubility 0.1556 mg/L (at 25 °C, est.) [8]
logP (o/w) 6.518 (est.) [8]
Refractive Index 1.437 [9]

Appearance

White to almost white

powder/crystal

[2](7]

Experimental Protocols

Detailed experimental procedures for the determination of all physicochemical properties of
pentadecanal are not readily available in the public domain. However, standard methodologies
for characterizing similar organic compounds can be applied.

Determination of Melting Point

The melting point of pentadecanal can be determined using a standard melting point
apparatus.

Methodology:
o Asmall, dry sample of pentadecanal is packed into a capillary tube.

e The capillary tube is placed in the heating block of the melting point apparatus.
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e The sample is heated at a controlled rate.

e The temperature at which the substance first begins to melt and the temperature at which it
completely liquefies are recorded as the melting point range.

Determination of Boiling Point

The boiling point at atmospheric pressure can be determined using the distillation method. For
boiling points at reduced pressure, a vacuum distillation setup is required.

Methodology (Atmospheric Pressure):

A sample of pentadecanal is placed in a distillation flask with boiling chips.

A thermometer is positioned so that the top of the bulb is level with the bottom of the side-
arm of the flask.

The flask is heated, and the vapor is allowed to condense in a condenser.

The temperature at which the liquid is in equilibrium with its vapor is recorded as the boiling
point.

Spectroscopic Characterization (NMR, IR, MS)

Spectroscopic techniques are crucial for confirming the identity and purity of pentadecanal.[11]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
detailed information about the molecular structure.[12]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present,
notably the characteristic aldehyde C=0 stretch.[11]

e Mass Spectrometry (MS): MS provides the molecular weight and fragmentation pattern of
the molecule, further confirming its identity.[11]

General Protocol for Spectroscopic Analysis:
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o Sample Preparation: The pentadecanal sample is dissolved in an appropriate deuterated
solvent (for NMR) or prepared as a thin film or in a suitable solvent (for IR). For MS, the
sample is introduced into the instrument, often via gas chromatography (GC-MS).[1][13]

o Data Acquisition: The respective spectra are acquired using the appropriate spectrometer.
[13]

o Data Analysis: The obtained spectra are analyzed to confirm the presence of characteristic
peaks and fragmentation patterns corresponding to the structure of pentadecanal.

Analytical Workflow

The following diagram illustrates a general workflow for the physicochemical characterization of
an organic compound like pentadecanal.
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Caption: General workflow for physicochemical characterization.

This guide provides a foundational understanding of the physicochemical properties of
pentadecanal. For specific applications, further experimental validation is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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